Benzenesulfonyl fluoride, 3-nitro-
Overview
Description
“Benzenesulfonyl fluoride” is a chemical compound with the linear formula C6H5SO2F . It has a molecular weight of 160.17 . It’s used in the preparation of α-sulfonyl phosphonates by direct sulfonylation of lithiated alkyl phosphonates .
Synthesis Analysis
Various benzenesulfonic acid-derived compounds, including benzenesulfonyl fluoride, have been synthesized and evaluated as competitive inhibitors of human neutrophil elastase (hNE) .
Molecular Structure Analysis
The molecular structure of benzenesulfonyl fluoride can be represented by the InChI string: InChI=1S/C6H5FO2S/c7-10(8,9)6-4-2-1-3-5-6/h1-5H .
Chemical Reactions Analysis
Benzenesulfonyl fluoride has been used in the preparation of α-sulfonyl phosphonates by direct sulfonylation of lithiated alkyl phosphonates . It’s also been used in the development of human neutrophil elastase (hNE) inhibitors for the treatment of Acute Respiratory Distress Syndrome (ARDS) .
Physical And Chemical Properties Analysis
Benzenesulfonyl fluoride has a molecular weight of 160.166 . It has a refractive index of 1.492 (lit.) and a density of 1.333 g/mL at 25 °C (lit.) .
Scientific Research Applications
Organic Synthesis
3-Nitrobenzenesulfonyl fluoride is a versatile synthetic intermediate in organic chemistry. It serves as a sulfonylating agent, introducing the sulfonyl group into organic molecules. This reactivity is particularly useful in the synthesis of sulfonamides, which are a class of compounds widely used in pharmaceuticals and agrochemicals .
Click Chemistry
The compound is employed in click chemistry reactions, where it acts as a connector for assembling -SO2- linked small molecules with proteins or nucleic acids. This approach is complementary to traditional amide or phosphate linkers, offering a new pathway for bioconjugation .
Chemical Biology
In chemical biology, 3-nitrobenzenesulfonyl fluoride is used as a probe due to its ability to react with specific amino acid residues. This makes it a valuable tool for studying protein functions and interactions, as well as for identifying and validating new drug targets .
Drug Discovery
The introduction of the sulfonyl fluoride group into molecules can enhance their metabolic stability, making them more resistant to degradation in the human body. This property is exploited in drug discovery to improve the pharmacokinetic profiles of new drug candidates .
Materials Science
3-Nitrobenzenesulfonyl fluoride can be used to modify the surface properties of materials. Its incorporation into polymers and coatings can impart desired characteristics such as increased durability or specific interaction capabilities with other substances .
Diagnostic Imaging
The compound’s potential in diagnostic imaging, particularly in positron emission tomography (PET), is being explored. It can be used to create 18F-labeled biomarkers, which are crucial for non-invasive imaging techniques that help in the diagnosis and monitoring of diseases .
Safety And Hazards
properties
IUPAC Name |
3-nitrobenzenesulfonyl fluoride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4FNO4S/c7-13(11,12)6-3-1-2-5(4-6)8(9)10/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CWFLJNDQTKMBAM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)S(=O)(=O)F)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4FNO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8059845 |
Source
|
| Record name | Benzenesulfonyl fluoride, 3-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8059845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benzenesulfonyl fluoride, 3-nitro- | |
CAS RN |
349-78-0 |
Source
|
| Record name | 3-Nitrobenzenesulfonyl fluoride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=349-78-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzenesulfonyl fluoride, 3-nitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000349780 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenesulfonyl fluoride, 3-nitro- | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=43019 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzenesulfonyl fluoride, 3-nitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzenesulfonyl fluoride, 3-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID8059845 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | m-nitrobenzenesulphonyl fluoride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.005.902 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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